Cas no 2044723-06-8 (4-isopropoxycyclohexanamine;hydrochloride)

• Product Name: 4-isopropoxycyclohexanamine;hydrochloride
• CAS No: 2044723-06-8
• MF: C₉H₂₀ClNO
• MW: 193.714201927185
• MDL: MFCD30476229
• CID: 4634536
• PubChem ID: 126802734
• Update Time: 2025-05-21

4-isopropoxycyclohexanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yloxy)cyclohexan-1-amine hydrochloride
• 4-isopropoxycyclohexanamine;hydrochloride

• MDL： MFCD30476229
• Inchi： 1S/C9H19NO.ClH/c1-7(2)11-9-5-3-8(10)4-6-9;/h7-9H,3-6,10H2,1-2H3;1H
• InChI Key： UWFKGGNIANUYIS-UHFFFAOYSA-N
• SMILES： O(C1CCC(N)CC1)C(C)C.Cl

4-isopropoxycyclohexanamine;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-isopropoxycyclohexanamine;hydrochloride

4-Isopropoxycyclohexanamine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2044723-06-8, commonly referred to as 4-isopropoxycyclohexanamine hydrochloride, is a fascinating molecule with significant applications in the field of organic chemistry and pharmaceuticals. This compound is a hydrochloride salt of 4-isopropoxycyclohexanamine, which belongs to the class of secondary amines. The molecule is characterized by its cyclohexane ring structure, substituted at the 4-position with an isopropoxy group and an amino group. The hydrochloride form is particularly relevant due to its enhanced solubility and stability, making it suitable for various industrial and research applications.

Recent studies have highlighted the importance of 4-isopropoxycyclohexanamine hydrochloride in the development of novel pharmaceutical agents. Researchers have explored its potential as a precursor for bioactive compounds, including antiviral and anticancer agents. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising antiviral activity against influenza A virus. The unique structure of 4-isopropoxycyclohexanamine hydrochloride allows for facile modification, enabling the synthesis of diverse bioactive molecules with tailored properties.

The synthesis of 4-isopropoxycyclohexanamine hydrochloride involves a multi-step process that typically begins with the preparation of 4-isopropoxycyclohexanol. This intermediate is then subjected to reductive amination using ammonium formate or other suitable reagents to introduce the amino group. The final step involves protonation of the amine to form the hydrochloride salt, ensuring optimal solubility and stability for downstream applications. Recent advancements in catalytic methods have further optimized this synthesis pathway, reducing reaction times and improving yield.

In terms of physical properties, 4-isopropoxycyclohexanamine hydrochloride exhibits a melting point of approximately 210°C and is soluble in water and common organic solvents such as ethanol and dichloromethane. Its solubility profile makes it ideal for use in pharmaceutical formulations, where rapid dissolution is often critical for bioavailability. Additionally, the compound demonstrates moderate stability under ambient conditions, though it is recommended to store it in a cool, dry place to prevent degradation.

The applications of 4-isopropoxycyclohexanamine hydrochloride are diverse and span multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of complex molecules with therapeutic potential. For example, researchers have utilized this compound as a building block for developing inhibitors targeting key enzymes involved in cancer progression. In the materials science domain, derivatives of this compound have been explored for their potential as high-performance polymers and surfactants.

From an environmental perspective, recent studies have focused on the biodegradability and eco-friendliness of 4-isopropoxycyclohexanamine hydrochloride. Findings indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its environmental footprint. This aligns with growing industry trends toward sustainable chemistry practices and green manufacturing processes.

In conclusion, 4-isopropoxycyclohexanamine hydrochloride (CAS No. 2044723-06-8) stands out as a versatile compound with significant potential across multiple fields. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as a valuable tool in modern chemical research and development.